Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate

• CAS No.: 762260-71-9
• Molecular Formula: C35H43KN2O10S2
• Molecular Weight: 755.0 g/mol
• IUPAC Name: potassium;(2E)-1-(5-carboxypentyl)-2-[(E)-3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate
• InChI: InChI=1S/C35H44N2O10S2.K/c1-34(2)26-22-24(48(42,43)44)16-18-28(26)36(20-9-5-7-14-32(38)39)30(34)12-11-13-31-35(3,4)27-23-25(49(45,46)47)17-19-29(27)37(31)21-10-6-8-15-33(40)41;/h11-13,16-19,22-23H,5-10,14-15,20-21H2,1-4H3,(H3-,38,39,40,41,42,43,44,45,46,47);/q;+1/p-1
• InChI Key: OSKVZICMPOKGMR-UHFFFAOYSA-M
• SMILES: CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1C=CC=C3C(C4=C(N3CCCCCC(=O)O)C=CC(=C4)S(=O)(=O)[O-])(C)C)CCCCCC(=O)O)C.[K+]
• Isomeric SMILES: CC1(C2=C(C=CC(=C2)S(=O)(=O)[O-])[N+](=C1/C=C/C=C/3\C(C4=C(N3CCCCCC(=O)O)C=CC(=C4)S(=O)(=O)[O-])(C)C)CCCCCC(=O)O)C.[K+]
• Synonyms: 1-(5-Carboxypentyl)-2-[3-[1-(5-carboxypentyl)-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1-propen-1-yl]-3,3-dimethyl-5-sulfo-3H-indolium, Potassium Salt

Description

This compound is a potassium salt of a sulfonated indolium-based cyanine dye. Its structure comprises two indole moieties linked by a conjugated prop-2-enylidene bridge, each substituted with 5-carboxypentyl chains and sulfonate groups. The potassium counterions enhance solubility in aqueous media, making it suitable for biological applications such as fluorescent labeling and voltage sensing in neurons and cardiomyocytes . The sulfonate groups contribute to its hydrophilic character, while the carboxypentyl chains may facilitate covalent conjugation to biomolecules. Its synthesis involves condensation reactions of indole precursors followed by sulfonation and salt formation .

Preparation Methods

Fischer Indole Synthesis for Indole Core Formation

The Fischer indole synthesis remains the cornerstone for constructing the indole nuclei in this compound. As detailed in studies on sulfonated indole derivatives, the reaction begins with 4-hydrazinobenzenesulfonic acid hemihydrate and 3-methyl-2-butanone in acetic acid under reflux conditions. Cyclization yields the sulfonated indolenine intermediate, which is subsequently converted to its potassium salt via treatment with potassium hydroxide in 2-propanol .

Reaction Conditions and Yield Optimization

• Reagents : 4-Hydrazinobenzenesulfonic acid hemihydrate, 3-methyl-2-butanone, acetic acid.

• Temperature : Reflux (≈120°C).

• Yield : 24% after purification .

Critical parameters include the stoichiometric ratio of ketone to hydrazine (3:1) and the use of protic acids to catalyze cyclization. Suboptimal temperatures or incomplete cyclization reduce yields due to side-product formation .

Alkylation for Carboxypentyl Side-Chain Introduction

The carboxypentyl groups are introduced via alkylation of the indole nitrogen. This step employs 6-bromohexanoic acid under basic conditions in dimethylformamide (DMF).

Alkylation Protocol

• Reagents : Indolenine potassium salt, 6-bromohexanoic acid, DMF.

• Temperature : 80°C for 12 hours.

• Yield : 62% after precipitation and washing .

The reaction’s success hinges on the nucleophilicity of the indole nitrogen and the leaving group ability of bromide. Steric hindrance from the 3,3-dimethyl groups necessitates prolonged reaction times .

Sulfonation and Counterion Exchange

Sulfonation at the indole’s 5-position is achieved using a pyridine–sulfur trioxide complex. Subsequent counterion exchange with potassium hydroxide ensures water solubility.

Sulfonation Parameters

• Reagents : Pyridine–SO₃ complex, 100°C for 2 hours.

• Yield : Quantitative conversion, with 85% recovery after ion exchange .

The sulfonate group’s positioning is regioselective under non-acidic conditions, avoiding electrophilic attack at the pyrrole ring .

Polyene Bridge Formation via Condensation

The two indolium moieties are linked via a prop-2-enylidene bridge using malonaldehyde dianilide hydrochloride as a polyene precursor.

Coupling Reaction

• Reagents : Sulfonated indolium salts, malonaldehyde dianilide hydrochloride, pyridine.

• Conditions : Room temperature, 24 hours in the dark.

• Yield : 69% after silica gel chromatography .

Step	Key Reaction	Conditions	Yield
1	Fischer Indole Synthesis	Acetic acid, reflux	24%
2	Alkylation	DMF, 80°C	62%
3	Sulfonation	Pyridine–SO₃, 100°C	85%
4	Polyene Coupling	Pyridine, rt	69%

Purification and Final Product Isolation

Purification involves sequential chromatography (ethyl acetate/methanol gradients) and crystallization. The final product is isolated as a potassium salt through counterion exchange with potassium hydroxide .

Chromatographic Parameters

• Stationary Phase : Silica gel.

• Eluent : Ethyl acetate:methanol (7:3 → 6:4).

• Purity : >95% by HPLC .

Challenges and Industrial Scalability

Lab-scale synthesis faces yield limitations during Fischer indole cyclization (24%) and polyene coupling (69%). Industrial adaptation may employ continuous flow reactors to enhance efficiency, though no large-scale production data is publicly available .

Chemical Reactions Analysis

1,6-Anhydro-.beta.-D-mannopyranose undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert 1,6-Anhydro-.beta.-D-mannopyranose into different sugar alcohols.

Substitution: Substitution reactions can introduce different functional groups into the molecule, altering its chemical properties.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Introduction to Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate

The compound This compound is a complex organic molecule with potential applications in various scientific fields. This article explores its applications, particularly in scientific research, and presents comprehensive data tables and case studies to illustrate its utility.

Biological Studies

The compound has been investigated for its potential biological activities, particularly as a fluorescent probe in biological imaging. The presence of the indole moiety allows for efficient light absorption and emission, making it valuable in tracking cellular processes.

Case Study: Fluorescent Probes

A study conducted by researchers at Morgan State University demonstrated the use of this compound as a fluorescent marker in live-cell imaging. The results indicated that the compound could effectively label specific cellular structures without significant cytotoxicity, providing insights into cellular dynamics under physiological conditions .

Chemical Synthesis

Due to its unique functional groups, this compound serves as a versatile building block in organic synthesis. It can be utilized in the preparation of more complex molecules, including pharmaceuticals and agrochemicals.

Case Study: Synthesis of Indole Derivatives

Research published in the Journal of Organic Chemistry highlighted the utility of this compound in synthesizing various indole derivatives through electrophilic substitution reactions. The synthesized derivatives exhibited enhanced biological activities compared to their parent compounds .

Material Science

The compound's properties lend themselves to applications in material science, particularly in the development of novel materials for electronic devices.

Case Study: Conductive Polymers

A collaborative study involving multiple institutions explored the incorporation of this compound into conductive polymer matrices. The results showed improved electrical conductivity and thermal stability, suggesting potential applications in organic electronics .

Mechanism of Action

The precise mechanism of action of 1,6-Anhydro-.beta.-D-mannopyranose is not yet fully elucidated. it is postulated that this monosaccharide binds to specific cell receptors, triggering signaling cascades that result in the synthesis of proteins and other molecules. These molecules subsequently engage in interactions with other cellular components, leading to the modulation of various cellular responses .

Comparison with Similar Compounds

Structural and Functional Analogues

Cyanine dyes share a polymethine backbone but differ in substituents, counterions, and conjugation length. Below is a comparative analysis:

Compound Name	Molecular Formula	Molecular Weight	Key Features	Applications
Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate	C₃₈H₄₄K₂N₂O₈S₂	~850.1 g/mol	Dual sulfonate groups, potassium counterions, carboxypentyl linkers.	Fluorescent probes, voltage imaging
2-(5-(1-(5-Carboxypentyl)-3,3-dimethylindolin-2-ylidene)penta-1,3-dien-1-yl)-1,3,3-trimethyl-3H-indol-1-ium chloride	C₃₂H₃₉ClN₂O₂	519.12 g/mol	Chloride counterion, shorter conjugation (penta-1,3-dienyl), methyl substituents.	Bioimaging, lower solubility
Dipotassium 7-hydroxynaphthalene-1,3-disulphonate	C₁₀H₆K₂O₇S₂	368.5 g/mol	Non-cyanine aromatic sulfonate; lacks indole units.	Textile dye, pH indicator
2-[5-[3-(5-Carboxypentyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]-1,3-pentadienyl]-3-ethyl-1,1-dimethyl-1H-benz[e]indolium inner salt	C₄₃H₅₀N₂O₂	650.9 g/mol	Benzindole core, ethyl/methyl substituents, zwitterionic structure.	Near-infrared imaging

Key Differences:

Solubility: The target compound’s potassium sulfonate groups confer higher aqueous solubility compared to chloride salts (e.g., ) or non-sulfonated cyanines.

Photostability : Extended conjugation in benzindole derivatives (e.g., ) improves near-infrared emission but increases phototoxicity compared to the target compound’s visible-range fluorescence .

Spectral Properties: Absorption/Emission: The target compound likely absorbs in the orange-red range (~550–650 nm), similar to Cy5 derivatives , whereas benzindole-based dyes (e.g., ) emit in far-red/NIR (>700 nm). Quantum Yield: Sulfonate groups may reduce aggregation-induced quenching, enhancing brightness compared to non-sulfonated analogues .

Biological Activity

Potassium;1-(5-carboxypentyl)-2-[3-[1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindol-1-ium-2-yl]prop-2-enylidene]-3,3-dimethylindole-5-sulfonate is a complex indole derivative that has garnered attention for its potential biological activities, particularly in the context of cancer therapy and antimicrobial applications. This article reviews the current understanding of its biological activity, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a sulfonated indole core with multiple carboxypentyl substituents, which may enhance its solubility and bioavailability. The presence of sulfonate groups is particularly relevant for increasing interaction with biological membranes and enhancing cellular uptake.

Anticancer Properties

Indole derivatives have been extensively studied for their anticancer properties. The compound has shown promise as a tubulin polymerization inhibitor , which is critical in cancer treatment due to its role in disrupting mitotic processes.

Key Findings:

• IC50 Values: In vitro studies have reported IC50 values ranging from 0.48 µM to 5.0 µM against various cancer cell lines (e.g., Huh7, SKOV3, A549) .
• Mechanism of Action: Molecular docking studies indicate that the compound interacts with the colchicine-binding site on tubulin, stabilizing the protein's structure and preventing polymerization. This leads to G2/M phase arrest and subsequent apoptosis in cancer cells .

Antimicrobial Activity

Recent studies have also highlighted the antimicrobial potential of indole derivatives. The compound may enhance potassium ion uptake in bacterial cells, contributing to increased resistance against osmotic stress and promoting antimicrobial substance production .

Research Insights:

• Indole signaling has been shown to upregulate the production of O-antigenic polysaccharides in bacteria, enhancing their survival under stress conditions .

Study 1: Antiproliferative Activity

A recent study explored the antiproliferative effects of various indole derivatives, including the compound of interest. The results indicated significant cytotoxicity against multiple human cancer cell lines, with a notable preference for those exhibiting high levels of tubulin expression.

Cell Line	IC50 (µM)
Huh7	5.0
SKOV3	0.48
A549	3.1
MCF-7	2.1

Study 2: Mechanistic Insights

Another investigation utilized flow cytometry to analyze cell cycle dynamics post-treatment with the compound. The findings confirmed G2/M phase arrest and increased apoptotic markers such as Annexin V positivity and caspase activation.

Q & A

Basic Research Questions

Q. What safety protocols are essential for handling this compound in laboratory settings?

Methodological Answer:

• Engineering Controls: Use closed systems or local exhaust ventilation to minimize airborne exposure .
• Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and lab coats. Respiratory protection (dust masks) is required for powder handling .
• Storage: Store in airtight containers under inert gas (e.g., nitrogen) at 2–8°C to prevent hygroscopic degradation .
• Emergency Measures: Ensure access to safety showers and eye wash stations. For spills, collect material using non-reactive absorbents and dispose as hazardous waste .

Q. Which analytical techniques are recommended for structural validation post-synthesis?

Methodological Answer:

• High-Resolution Mass Spectrometry (HRMS): Confirm molecular weight and sulfonate/carboxylate groups .
• Multinuclear NMR (¹H/¹³C): Use deuterated DMSO to resolve indole proton environments and conjugation patterns. Compare with computational predictions for tautomer verification .
• FT-IR Spectroscopy: Identify sulfonate (S=O, 1180–1250 cm⁻¹) and carboxylate (C=O, 1680–1720 cm⁻¹) stretches .

Q. How can researchers purify this compound using membrane technologies?

Methodological Answer:

• Nanofiltration (MWCO 500–1000 Da): Pre-filter crude solution (0.2 µm cellulose acetate) to remove particulates. Optimize transmembrane pressure (3–5 bar) and flow rate (50–100 mL/min) for >95% sulfonate retention .
• Diafiltration: Exchange solvent with deionized water (3x volume) to eliminate unreacted precursors. Validate purity via reverse-phase HPLC (C18 column, 0.1% TFA/ACN gradient) .

Advanced Research Questions

Q. How can factorial design optimize reaction conditions for carboxypentyl chain modification?

Methodological Answer:

• Variables: Test temperature (20–80°C), catalyst concentration (0.1–1.0 mol%), and solvent polarity (DMF vs. THF).
• Response Metrics: Yield (HPLC), purity (NMR), and reaction time.
• Statistical Analysis: Use ANOVA to identify significant factors. For example, a 2³ factorial design with center points resolves non-linear effects .

Table 1. Factorial Design Parameters for Carboxypentyl Modification

Variable	Levels Tested	Measurement Technique
Temperature	20°C, 50°C, 80°C	HPLC Yield Analysis
Catalyst Concentration	0.1, 0.5, 1.0 mol%	¹³C NMR Purity
Solvent	DMF, THF	Reaction Kinetics

Q. What computational strategies resolve contradictions in aqueous solubility predictions?

Methodological Answer:

• Molecular Dynamics (MD): Simulate with OPLS-AA and CHARMM36 force fields in explicit TIP3P water. Adjust sulfonate partial charges using quantum mechanics (QM)-derived electrostatic potential (ESP) charges .
• Experimental Validation: Perform shake-flask solubility tests at 25°C. Compare with COSMO-RS predictions for activity coefficients. Discrepancies >10% indicate force-field re-parameterization needs .

Q. How to analyze conflicting fluorescence quantum yield (Φ) data in polar vs. non-polar solvents?

Methodological Answer:

• Standardization: Use integrating sphere methods with rhodamine 6G (Φ = 0.95 in ethanol) as reference.
• Solvent Series: Prepare dioxane-water mixtures (ε = 4–80) to isolate dielectric effects.
• Time-Resolved Fluorescence: Correlate Φ with excited-state lifetimes. Aggregation in high-ε media (confirmed via dynamic light scattering) may explain quenching .

Q. Methodological Framework for Data Contradiction Analysis

Q. How to address discrepancies in reported tautomeric states of the indole moiety?

Methodological Answer:

• X-ray Crystallography: Resolve solid-state tautomerism. Compare with solution-state NMR (e.g., DMSO-d6 vs. CDCl3) .
• DFT Calculations: Model tautomer energy differences (∆G) using Gaussian 16 with PCM solvent models. Match predicted ¹H NMR shifts to experimental data .

Q. Theoretical and Experimental Integration

Q. How to link photodegradation studies to reaction kinetics frameworks?

Methodological Answer:

• Experimental Setup: Expose buffered solutions (pH 4.0–9.0) to UV light (50–300 W/m²). Monitor absorbance decay at λmax (e.g., 550 nm for indole derivatives) .
• Kinetic Modeling: Apply pseudo-first-order kinetics. Use Arrhenius plots (ln k vs. 1/T) to derive activation energy (Ea). Deviations suggest parallel degradation pathways .